N-(2,4-difluorophenyl)-2-(2-naphthylthio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-naphthalen-2-ylsulfanylacetamide
• InChI: InChI=1S/C18H13F2NOS/c19-14-6-8-17(16(20)10-14)21-18(22)11-23-15-7-5-12-3-1-2-4-13(12)9-15/h1-10H,11H2,(H,21,22)
• InChI Key: UEHCQPJHJCVKRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H13F2NOS
• Molecular Weight: 329.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(2-naphthylthio)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as DNTB, and it has been found to have several interesting properties that make it a useful tool for researchers in various fields.

Mechanism of Action

The mechanism of action of DNTB involves the binding of the compound to specific amino acid residues in the protein of interest. This binding results in a change in the fluorescence properties of DNTB, which can be measured to provide information about the protein's structure and function.
Biochemical and Physiological Effects:
DNTB has been found to have minimal biochemical and physiological effects, making it a safe and useful tool for scientific research. The compound has been shown to have low toxicity and does not affect the activity of enzymes or other proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNTB in lab experiments is its high sensitivity and selectivity. The compound can detect small changes in protein conformation and ligand binding, making it a powerful tool for studying protein function. However, the limitations of DNTB include its relatively high cost and the need for specialized equipment to measure fluorescence.

Future Directions

There are several future directions for the use of DNTB in scientific research. One potential area of study is the use of DNTB as a tool for drug discovery. The compound could be used to screen large libraries of compounds for their ability to bind to a specific protein of interest. Another potential area of study is the use of DNTB in the study of protein-protein interactions. The compound could be used to study the formation and dissociation of protein complexes, providing new insights into the regulation of cellular processes. Finally, DNTB could be used in the development of biosensors for the detection of specific proteins or ligands in biological samples.

Synthesis Methods

The synthesis of DNTB involves the reaction of 2-naphthylthiol with 2,4-difluoroacetophenone in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

DNTB has been found to have several applications in scientific research. One of the most significant uses of this compound is in the study of protein structure and function. DNTB can be used as a fluorescent probe to study protein conformational changes and protein-ligand interactions.